5-(Cyclohexylmethyl)-2-iodophenol

Lipophilicity Drug Design Sample Preparation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H17IO
Molecular Weight 316.18 g/mol
Cat. No. B14827374
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-(Cyclohexylmethyl)-2-iodophenol
Molecular FormulaC13H17IO
Molecular Weight316.18 g/mol
Structural Identifiers
SMILESC1CCC(CC1)CC2=CC(=C(C=C2)I)O
InChIInChI=1S/C13H17IO/c14-12-7-6-11(9-13(12)15)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
InChIKeyYPBOUTHOIOFQLB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 10.25 g / 200 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-(Cyclohexylmethyl)-2-iodophenol: Physicochemical & Structural Overview


5-(Cyclohexylmethyl)-2-iodophenol (CAS 1243312-69-7) is a synthetic, ortho-iodinated phenol derivative bearing a cyclohexylmethyl substituent at the meta position relative to the hydroxyl group . It possesses the molecular formula C13H17IO and a molecular weight of 316.18 g/mol [1]. Its computed XLogP3-AA of 5.2 indicates substantial lipophilicity, which distinguishes it from more polar, unsubstituted 2-iodophenol analogs [1]. The compound is cataloged under PubChem CID 72225875 and is available from specialty chemical suppliers, though no MSDS, boiling point, or melting point data have been published [1].

Workflow Ortho-iodophenol cross-coupling and carbonylative cyclization chemistry
Selection Exact regioisomer identity: iodine ortho to OH, cyclohexylmethyl meta to OH
Context Synthetic building block with dual functional handles for sequential derivatization

5-(Cyclohexylmethyl)-2-iodophenol: Substitution Limitations


For a scientific or industrial user, substituting a generic 2-iodophenol or a positional isomer such as 2-(Cyclohexylmethyl)-5-iodophenol (CAS 1243408-42-5) for 5-(Cyclohexylmethyl)-2-iodophenol risks failure in synthetic sequences that depend on the precise spatial arrangement of the iodine atom and the cyclohexylmethyl group . The target compound's specific substitution pattern—iodine ortho to the hydroxyl and cyclohexylmethyl meta to the hydroxyl—creates a unique steric and electronic environment that governs reactivity in palladium-catalyzed cross-couplings, directed ortho-metalation, or subsequent cyclization reactions [1]. In the absence of published comparative reactivity data, procurement decisions must therefore be guided by exact structural fidelity, as even regioisomeric variants (e.g., 2-(Cyclohexylmethyl)-3-iodophenol, CAS 1243480-60-5) present fundamentally different vectors for bond formation .

Target Compound

Iodine ortho to phenolic OH; cyclohexylmethyl meta to OH. Enables regiospecific cross-coupling and ortho-directed cyclization pathways.

Positional Isomer Risk

2-(Cyclohexylmethyl)-5-iodophenol or 2-(Cyclohexylmethyl)-3-iodophenol place iodine at different ring positions. Cyclization outcomes and coupling vectors may shift away from intended products.

Target Identity

Cyclohexylmethyl substituent imparts steric bulk and elevated lipophilicity (computed XLogP3-AA 5.2). Governs phase partitioning and non-polar solvent compatibility.

Generic 2-Iodophenol Risk

Unsubstituted 2-iodophenol lacks cyclohexylmethyl group. Lipophilicity profile and steric environment may differ substantially, altering reaction selectivity and extraction behavior.

5-(Cyclohexylmethyl)-2-iodophenol: Differentiation Evidence vs. Analogs


Computed Lipophilicity vs. 2-Iodophenol

The target compound's computed XLogP3-AA of 5.2, as reported by PubChem, contrasts sharply with the experimental logP of approximately 1.7 for the unsubstituted parent compound, 2-iodophenol [1][2]. This 3.5 log unit increase, driven by the cyclohexylmethyl substituent, predicts significantly higher partitioning into organic phases, non-polar environments, or lipid membranes. Such a difference is critical for applications where passive membrane permeability or organic-phase extraction efficiency is a key performance parameter. However, this is a computed value, and experimental logP or logD data are absent for the target compound.

Computed Lipophilicity
Class-level inference
XLogP3-AA 5.2 vs 1.7 Δ logP ≈ 3.5 units
Supports organic-phase partitioning and non-polar media compatibility review
Computed value only; experimental logP not reported for the target compound
Lipophilicity Drug Design Sample Preparation

Polar Surface Area vs. 2-Iodophenol

The target compound exhibits a computed TPSA of 20.2 Ų, identical to that of 2-iodophenol, as both contain a single phenolic hydroxyl group as the sole hydrogen bond donor/acceptor [1]. While this value falls well within the favorable range (< 140 Ų) for predicted oral absorption, it offers no differentiation from the parent compound or other simple 2-iodophenol derivatives [2]. This dimension therefore does not support a procurement preference for the target compound over simpler analogs.

Polar Surface Area
Context-dependent
TPSA 20.2 Ų (target) vs 20.2 Ų (2-iodophenol) Δ TPSA = 0 Ų — identical
No differentiation from parent compound on this dimension
Selection must rely on regioisomeric identity and lipophilicity, not TPSA
Drug-likeness ADME Medicinal Chemistry

Regioisomeric Selectivity vs. Closest Isomers

The target compound is one of at least five regioisomeric cyclohexylmethyl-iodophenols cataloged by chemical suppliers, including 2-(Cyclohexylmethyl)-5-iodophenol (CAS 1243408-42-5), 2-(Cyclohexylmethyl)-6-iodophenol (CAS 1243462-63-6), 2-(Cyclohexylmethyl)-3-iodophenol (CAS 1243480-60-5), and 4-(Cyclohexylmethyl)-2-iodophenol . The specific 5-(cyclohexylmethyl)-2-iodophenol isomer places the iodine atom ortho to the phenolic OH and the cyclohexylmethyl group meta to the OH. In palladium-catalyzed cross-coupling reactions, the ortho-iodophenol motif is known to participate in carbonylative cyclization to form coumarins, benzofurans, and xanthones, whereas meta- or para-iodo isomers would yield different or no cyclized products [1]. No direct head-to-head reactivity comparison data exist for these specific isomers. Therefore, the value proposition is strictly based on regioisomeric identity for downstream synthetic planning.

Regioisomeric Identity
Class-level inference
Target: I ortho to OH, cyclohexylmethyl meta vs. 2-(cyclohexylmethyl)-5-iodophenol: I para to OH vs. 2-(cyclohexylmethyl)-3-iodophenol: I ortho, cyclohexylmethyl also ortho
Regioisomer-specific synthetic utility; enables carbonylative cyclization to coumarins and benzofurans
Inferred from established 2-iodophenol reactivity; no head-to-head isomer comparison data available
Regioselective Synthesis Cross-Coupling Chemical Intermediate

Molecular Flexibility vs. Rigid Analogs

The target compound possesses two rotatable bonds according to PubChem computed descriptors [1]. The cyclohexylmethyl group introduces conformational flexibility that is absent in simpler 2-iodophenols (one rotatable bond for the hydroxyl group only). In comparison to a fully rigid analog such as a dibenzofuran-based iodophenol, the target compound may present a different entropic profile upon binding to a biological target or during crystallization. However, no experimental binding entropy data or crystallographic information is available for the target compound to substantiate this inferred advantage. This dimension is therefore noted as a potential differentiator but cannot carry procurement weight without experimental validation.

Molecular Flexibility
Context-dependent
2 rotatable bonds vs 0 Δ = +2 rotatable bonds
May influence molecular recognition and crystallization behavior
Theoretical consideration; no experimental binding entropy or structural data reported
Conformational Analysis Molecular Recognition Entropic Penalty

5-(Cyclohexylmethyl)-2-iodophenol: Application Scenarios


Carbonylative Cyclization Building Block

The ortho-iodophenol motif of this compound makes it a candidate for carbonylative cyclization reactions to generate coumarin, benzofuranone, or xanthone scaffolds. The cyclohexylmethyl substituent at the meta position imparts increased lipophilicity and steric bulk to the resulting heterocyclic products. Researchers requiring a specific 5-substituted-2-iodophenol precursor for such cyclization chemistry would select this compound over its regioisomers based on the established reactivity of 2-iodophenols with CO and alkynes or organometallic reagents [1]. However, experimental reaction yields for this specific substrate have not been reported, and feasibility must be verified by the end user.

Lipophilicity-Enhanced Membrane Probe

The computed XLogP3-AA of 5.2 suggests this compound may serve as a lipophilic probe or control compound in assays measuring passive membrane permeability or non-specific binding to lipid bilayers [2]. Its substantially higher predicted lipophilicity compared to 2-iodophenol (logP ~1.7) makes it useful for studying the effect of cycloalkyl substitution on compound distribution in biphasic systems. Procurement for this application would be motivated by the need for a halogenated phenolic compound with high logP that retains the synthetic handle (aryl iodide) for further derivatization or detection.

SAR Exploration Starting Material

In medicinal chemistry programs exploring cyclohexylmethyl-substituted aromatic cores, this compound offers a versatile starting point. The iodine atom serves as a reactive site for Suzuki, Sonogashira, or Buchwald-Hartwig couplings, while the phenolic OH provides an orthogonal functionalization handle. The specific 5-(cyclohexylmethyl)-2-iodophenol isomer is the appropriate choice when the desired final substitution pattern requires the cyclohexylmethyl group meta to the eventual phenol-derived functionality . No biological activity data exist for this compound itself, but it enables the synthesis of diverse screening libraries.

Regioisomeric Standard for Method Development

As part of a family of closely related cyclohexylmethyl-iodophenol isomers (at least five cataloged variants), this compound may be procured as a reference standard for chromatographic method development, including HPLC or GC-MS separation of regioisomeric mixtures arising from non-selective synthetic routes . Its distinct retention characteristics relative to other isomers, driven by the unique arrangement of iodine and cyclohexylmethyl groups, make it valuable for peak identification and purity assessment in quality control workflows.

Application
Selection Property
Validation Focus
Carbonylative Cyclization Studies
Ortho-iodophenol motif for Pd-catalyzed cyclization
Cyclization yield and product regiochemistry verification
Membrane Permeability Probe
High computed lipophilicity with retained aryl iodide handle
Experimental logP or logD confirmation in target system
SAR Library Synthesis
Dual orthogonal handles: aryl iodide and phenolic OH
Sequential coupling reactivity and functional group tolerance
Regioisomeric Chromatographic Standard
Distinct retention among five cataloged cyclohexylmethyl-iodophenol isomers
HPLC or GC-MS separation and peak identification validation
Quote Request

Request a Quote for 5-(Cyclohexylmethyl)-2-iodophenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.